Cas no 877133-23-8 (1H-1,2,4-Triazole-3-carboxaldehyde,1-methyl-5-(1-methyl-1H-pyrazol-5-yl)-)

• Product Name: 1H-1,2,4-Triazole-3-carboxaldehyde,1-methyl-5-(1-methyl-1H-pyrazol-5-yl)-
• CAS No: 877133-23-8
• MF: C₈H₉N₅O
• MW: 191.189960241318
• CID: 1910137
• PubChem ID: 58764168
• Update Time: 2025-04-21

1H-1,2,4-Triazole-3-carboxaldehyde,1-methyl-5-(1-methyl-1H-pyrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxaldehyde,1-methyl-5-(1-methyl-1H-pyrazol-5-yl)-
• DB-191286
• 1-Methyl-5-(1-methyl-1h-pyrazol-5-yl)-1h-1,2,4-triazole-3-carboxaldehyde
• SCHEMBL4475742
• 877133-23-8
• 1-Methyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,4-triazole-3-carbaldehyde
• HOAUZWNVFDJLLA-UHFFFAOYSA-N

• Inchi： 1S/C8H9N5O/c1-12-6(3-4-9-12)8-10-7(5-14)11-13(8)2/h3-5H,1-2H3
• InChI Key： HOAUZWNVFDJLLA-UHFFFAOYSA-N
• SMILES： O=CC1=NN(C)C(C2=CC=NN2C)=N1

Computed Properties

• Exact Mass: 191.08070993Da
• Monoisotopic Mass: 191.08070993Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 65.6Ų